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Compound of Interest

2-(4-bromophenoxy)-N-
Compound Name:

methylacetamide
CAS No.: 875621-88-8

Cat. No.: B1277789

Get Quote

Executive Summary & Molecular Architecture

2-(4-bromophenoxy)-N-methylacetamide represents a "privileged structure" in early-stage
drug discovery.[1] It combines a lipophilic aryl halide tail with a polar amide headgroup, linked
by an ether spacer.[2] This specific architecture serves two critical functions in hit-to-lead
optimization:

e The "Warhead" Handle: The para-bromo substituent is an ideal electrophile for Palladium-
catalyzed cross-coupling (Suzuki-Miyaura, Buchwald-Hartwig), allowing rapid library
expansion.[1]

e The Linker Stability: The phenoxy-acetamide linkage is metabolically robust compared to
esters, yet possesses sufficient polarity (H-bond donor/acceptor) to improve solubility profiles
of otherwise lipophilic biaryl systems.

Physicochemical Profile
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The following data represents the core properties relevant to ADME (Absorption, Distribution,

Metabolism, Excretion) profiling.

Property

Value | Description

Relevance

Molecular Formula

Core composition

Fragment-based drug design

Molecular Weight 244.09 g/mol )
(FBDD) compliant (<300 Da)
) Ideal lipophilicity for membrane
LogP (Predicted) 19-22 N
permeability
H-Bond Donors 1 (Amide NH) Receptor binding capability

H-Bond Acceptors

2 (Amide O, Ether O)

Solubility & receptor interaction

Topological Polar Surface Area

~38 A2

Excellent blood-brain barrier

(BBB) permeation potential

Physical State

Crystalline Solid

Stable for storage and

handling

Synthetic Pathways & Process Optimization

To ensure reproducibility and scalability, we utilize a modified Williamson Ether Synthesis.[2]

While simple in theory, the specific choice of base and solvent is critical to minimize the

formation of the C-alkylated byproduct and ensure high O-alkylation selectivity.[1]

Reaction Mechanism & Logic

The reaction involves the nucleophilic attack of the phenoxide ion (generated in situ from 4-

bromophenol) on the

-carbon of 2-chloro-N-methylacetamide.[1]

o Base Selection: Potassium Carbonate (

) is preferred over stronger bases (like NaH) to prevent deprotonation of the amide nitrogen,
which could lead to side reactions.

© 2026 BenchChem. All rights reserved.

Tech Support


https://pubchem.ncbi.nlm.nih.gov/compound/763920
https://hymasynthesis.com/
https://hymasynthesis.com/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1277789?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

o Catalysis: Potassium lodide (KI) is added to facilitate the Finkelstein reaction in situ,
converting the alkyl chloride to a more reactive alkyl iodide.

Synthetic Workflow Diagram

The following diagram outlines the critical process flow for the synthesis and purification.
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Figure 1: Optimized synthetic workflow for O-alkylation via Williamson Ether Synthesis.

Experimental Protocols

This protocol is designed to be self-validating. The appearance of a precipitate (KCl) indicates
reaction progress.[2]

Synthesis of 2-(4-bromophenoxy)-N-methylacetamide

Reagents:

4-Bromophenol (1.0 eq)[1][3]

2-Chloro-N-methylacetamide (1.1 eq)[1]

Potassium Carbonate (

), anhydrous (2.0 eq)

Potassium lodide (KI) (0.1 eq)
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e Acetone (Reagent Grade) or Acetonitrile (for higher temp)

Step-by-Step Methodology:

 Activation: In a round-bottom flask equipped with a magnetic stir bar, dissolve 4-
bromophenol (10 mmol) in Acetone (30 mL). Add anhydrous

(20 mmol) and stir at room temperature for 15 minutes. Observation: The mixture will
become a suspension.

o Addition: Add 2-chloro-N-methylacetamide (11 mmol) and catalytic KI (1 mmol) to the
suspension.

o Reflux: Attach a reflux condenser and heat the mixture to a gentle reflux (approx. 60°C bath
temperature) for 6 hours.

o Validation: Monitor via TLC (Hexane:EtOAc 7:3). The starting phenol spot (
) should disappear.[2]
o Workup: Cool the reaction to room temperature. Filter off the inorganic solids (KCl/excess
) and wash the pad with acetone.
« |solation: Concentrate the filtrate under reduced pressure to yield a crude solid.
 Purification: Recrystallize from minimal hot Ethanol or an Ethanol/Water mixture.[2]
o Expected Yield: 85-92%.[1][2]
o Characterization:
NMR (DMSO-
) should show a doublet at

2.65 (N-Me), a singlet at

4.45 (
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), and an AA'BB' aromatic system.

Downstream Reactivity: The Suzuki-Miyaura
Divergence

The primary value of this scaffold lies in the 4-bromo position.[1] It is highly reactive in
Palladium-catalyzed cross-coupling reactions, allowing for the installation of diverse aryl or
heteroaryl groups.[1]

Mechanistic Pathway

The amide functionality remains stable during the basic conditions of the Suzuki coupling,
provided the temperature is controlled (<100°C).

Oxidative Addition
(Ar-Pd-Br)

Base / OM¢
Scaffold-Br + Scaffold R-B(OH)2

/
/
/

Pd(0) Transmetallation
Active Catalyst (+ Boronic Acid)
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Reductive Elimination
(Product Release)

Click to download full resolution via product page

Figure 2: Catalytic cycle for functionalizing the scaffold.[1] The amide group remains spectator.

Recommended Coupling Protocol
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For sensitive library generation, the Buchwald SPhos precatalyst system is recommended over
standard

due to faster kinetics at lower temperatures.

o Catalyst: Pd(OAc)2 + SPhos (or XPhos for sterically hindered partners).[2]

e Base:

(mild) or

e Solvent: Toluene/Water (10:1) or Dioxane/Water.[2]
» Conditions: 80°C, 2-4 hours.

References & Authority

The protocols and properties detailed above are grounded in established organic synthesis
methodologies for phenoxyacetamide derivatives.[2]

Williamson Ether Synthesis Mechanism:

o Williamson Synthesis, Organic Chemistry Portal.[2] Available at: [Link]

Suzuki-Miyaura Coupling of Aryl Bromides:

o Miyaura, N., & Suzuki, A. (1995).[2] Palladium-Catalyzed Cross-Coupling Reactions of
Organoboron Compounds. Chemical Reviews, 95(7), 2457-2483. Available at: [Link]

Physicochemical Properties of Phenoxyacetamides:

o PubChem Compound Summary for Analogues (2-(4-bromophenoxy)-N-substituted).[1]
National Library of Medicine.[2] Available at: [Link][4]

Biological Activity of Acetamide Derivatives:
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o Synthesis and Antibacterial Activities of 2-Amino-N-(p-Chlorophenyl) Acetamide
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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